Cas no 1806550-22-0 (Ethyl 4-(2-chloropropanoyl)-2-(difluoromethyl)benzoate)

Ethyl 4-(2-chloropropanoyl)-2-(difluoromethyl)benzoate is a specialized organic compound featuring a benzoate ester core substituted with a 2-chloropropanoyl group at the 4-position and a difluoromethyl group at the 2-position. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of the difluoromethyl group enhances metabolic stability and lipophilicity, while the chloropropanoyl moiety offers versatility for further functionalization. The ethyl ester group ensures good solubility in organic solvents, facilitating downstream reactions. This compound is particularly useful in the development of fluorinated active ingredients, where its balanced electronic and steric properties contribute to efficient synthetic pathways.

Ethyl 4-(2-chloropropanoyl)-2-(difluoromethyl)benzoate structure

1806550-22-0 structure

Product Name:Ethyl 4-(2-chloropropanoyl)-2-(difluoromethyl)benzoate

CAS No:1806550-22-0

MF:C₁₃H₁₃ClF₂O₃

MW:290.690330266953

CID:4795018

Update Time:2025-06-08

Ethyl 4-(2-chloropropanoyl)-2-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-(2-chloropropanoyl)-2-(difluoromethyl)benzoate
- Inchi： 1S/C13H13ClF2O3/c1-3-19-13(18)9-5-4-8(11(17)7(2)14)6-10(9)12(15)16/h4-7,12H,3H2,1-2H3
- InChI Key： AHQHTPLATNCUKJ-UHFFFAOYSA-N
- SMILES： ClC(C)C(C1C=CC(C(=O)OCC)=C(C(F)F)C=1)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 6
Complexity: 336
XLogP3: 3.5
Topological Polar Surface Area: 43.4

Ethyl 4-(2-chloropropanoyl)-2-(difluoromethyl)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015006309-250mg	Ethyl 4-(2-chloropropanoyl)-2-(difluoromethyl)benzoate	1806550-22-0	97%	250mg	499.20 USD	2021-05-31
Alichem	A015006309-500mg	Ethyl 4-(2-chloropropanoyl)-2-(difluoromethyl)benzoate	1806550-22-0	97%	500mg	863.90 USD	2021-05-31
Alichem	A015006309-1g	Ethyl 4-(2-chloropropanoyl)-2-(difluoromethyl)benzoate	1806550-22-0	97%	1g	1,519.80 USD	2021-05-31

Ethyl 4-(2-chloropropanoyl)-2-(difluoromethyl)benzoate Related Literature

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Additional information on Ethyl 4-(2-chloropropanoyl)-2-(difluoromethyl)benzoate

Comprehensive Overview of Ethyl 4-(2-chloropropanoyl)-2-(difluoromethyl)benzoate (CAS No. 1806550-22-0)

Ethyl 4-(2-chloropropanoyl)-2-(difluoromethyl)benzoate (CAS No. 1806550-22-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its unique difluoromethyl and chloropropanoyl functional groups, exhibits versatile applications in drug discovery and material science. Its molecular structure, combining aromatic and aliphatic components, makes it a valuable intermediate for synthesizing bioactive molecules.

The compound's CAS number 1806550-22-0 is a critical identifier for researchers seeking precise chemical data. Recent trends in AI-driven drug discovery and green chemistry have amplified interest in such intermediates, as they align with the demand for sustainable and efficient synthetic routes. Users frequently search for "synthesis of Ethyl 4-(2-chloropropanoyl)-2-(difluoromethyl)benzoate" or "applications of CAS 1806550-22-0," reflecting its relevance in modern organic chemistry.

From a structural perspective, the difluoromethyl group enhances metabolic stability and lipophilicity, traits highly sought after in pharmaceutical candidates. Meanwhile, the ethyl ester moiety offers reactivity for further derivatization. These features position the compound as a promising building block for small-molecule therapeutics, particularly in oncology and CNS disease research, where fluorinated compounds play a pivotal role.

In agrochemical applications, Ethyl 4-(2-chloropropanoyl)-2-(difluoromethyl)benzoate serves as a precursor for developing novel pesticides with improved environmental profiles. Searches like "fluorinated agrochemical intermediates" or "CAS 1806550-22-0 safety data" highlight user concerns about eco-friendly alternatives. The compound's halogenated structure aligns with industry efforts to reduce toxicity while maintaining efficacy.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing this compound. Researchers often inquire about "purity standards for CAS 1806550-22-0" or "spectral data of difluoromethyl benzoates," underscoring the need for reliable quality control in synthetic workflows. Proper storage under inert conditions is recommended to preserve its stability.

The growing emphasis on structure-activity relationships (SAR) in medicinal chemistry further elevates the importance of this compound. Its modular design allows for systematic modifications to optimize pharmacokinetic properties. Queries like "SAR studies of fluorinated benzoates" or "scaling up CAS 1806550-22-0 production" reflect industrial and academic interests alike.

In conclusion, Ethyl 4-(2-chloropropanoyl)-2-(difluoromethyl)benzoate (CAS No. 1806550-22-0) represents a multifaceted tool for researchers navigating the frontiers of fluorine chemistry and precision synthesis. Its adaptability to diverse applications—from life sciences to advanced materials—ensures its continued relevance in an innovation-driven market.